molecular formula C11H8F3I B8321647 Benzene, 1-(4-iodo-1-butyn-1-yl)-4-(trifluoromethyl)-

Benzene, 1-(4-iodo-1-butyn-1-yl)-4-(trifluoromethyl)-

Cat. No.: B8321647
M. Wt: 324.08 g/mol
InChI Key: HWBMYSMIGQFSMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzene, 1-(4-iodo-1-butyn-1-yl)-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C11H8F3I and its molecular weight is 324.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzene, 1-(4-iodo-1-butyn-1-yl)-4-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzene, 1-(4-iodo-1-butyn-1-yl)-4-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8F3I

Molecular Weight

324.08 g/mol

IUPAC Name

1-(4-iodobut-1-ynyl)-4-(trifluoromethyl)benzene

InChI

InChI=1S/C11H8F3I/c12-11(13,14)10-6-4-9(5-7-10)3-1-2-8-15/h4-7H,2,8H2

InChI Key

HWBMYSMIGQFSMF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C#CCCI)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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reactant
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CS(=O)(=O)OCCC#Cc1ccc(C(F)(F)F)cc1
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reactant
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Synthesis routes and methods II

Procedure details

To a solution of 3.16 g (10.81 mmol) methanesulfonic acid 4-(4-trifluoromethyl-phenyl)-but-3-ynyl ester in 100 ml 2-butanone was added 3.24 g (21.62 mmol) NaI. The mixture was heated for 2 h at 90° C. The solvent was evaporated and the residue suspended in dichloromethane, ether was added and the suspension was filtrated. Evaporation of the organic phase gave 3.46 g of the title compound as an orange liquid.
Name
methanesulfonic acid 4-(4-trifluoromethyl-phenyl)-but-3-ynyl ester
Quantity
3.16 g
Type
reactant
Reaction Step One
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Quantity
3.24 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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